Cas no 951884-99-4 (N-Cyclohexyl 2-bromo-5-fluorobenzamide)

• Product Name: N-Cyclohexyl 2-bromo-5-fluorobenzamide
• CAS No: 951884-99-4
• MF: C₁₃H₁₅BrFNO
• MW: 300.166706323624
• MDL: MFCD09800915
• CID: 857450
• PubChem ID: 9041380
• Update Time: 2025-10-18

N-Cyclohexyl 2-bromo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-CYCLOHEXYL 2-BROMO-5-FLUOROBENZAMIDE
• 2-Bromo-N-cyclohexyl-5-fluorobenzamide
• BS-23730
• DTXSID60429293
• 951884-99-4
• C13H15BrFNO
• MFCD09800915
• AKOS000181025
• CS-0212374
• N-Cyclohexyl-2-bromo-5-fluorobenzamide
• DB-371466
• N-Cyclohexyl 2-bromo-5-fluorobenzamide

• MDL： MFCD09800915
• Inchi： 1S/C13H15BrFNO/c14-12-7-6-9(15)8-11(12)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,16,17)
• InChI Key： MAFOWVQMXBGYAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(NC1CCCCC1)=O)F

Computed Properties

• Exact Mass: 299.03200
• Monoisotopic Mass: 299.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 4.04160

Additional information on N-Cyclohexyl 2-bromo-5-fluorobenzamide

N-Cyclohexyl 2-Bromo-5-Fluorobenzamide: A Comprehensive Overview

N-Cyclohexyl 2-bromo-5-fluorobenzamide, identified by the CAS registry number 951884-99-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexyl group with a bromo and fluoro-substituted benzamide moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The molecular structure of N-Cyclohexyl 2-bromo-5-fluorobenzamide consists of a benzene ring substituted with a bromine atom at the 2-position and a fluorine atom at the 5-position. The amide group is attached to the nitrogen atom, which is further connected to a cyclohexyl group. This arrangement not only enhances the stability of the molecule but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most promising applications of N-Cyclohexyl 2-bromo-5-fluorobenzamide lies in its use as an intermediate in organic synthesis. Its bromine and fluorine substituents make it an ideal candidate for nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. Moreover, the cyclohexyl group provides steric bulk, which can be advantageous in controlling the regioselectivity and stereoselectivity of reactions.

Recent research has also explored the role of N-Cyclohexyl 2-bromo-5-fluorobenzamide in material science, particularly in the synthesis of advanced polymers and coatings. The compound's ability to form stable amide bonds has been leveraged to create high-performance materials with enhanced mechanical and thermal properties. For instance, studies have demonstrated its utility in developing self-healing polymers, which can autonomously repair minor damages caused by environmental stressors.

In terms of synthesis, N-Cyclohexyl 2-bromo-5-fluorobenzamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves reacting 2-bromo-5-fluoroaniline with cyclohexanecarboxylic acid under appropriate conditions to form the amide bond. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of N-Cyclohexyl 2-bromo-5-fluorobenzamide have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular conformation, solubility, and thermal stability, which are critical parameters for its application in various industries.

In conclusion, N-Cyclohexyl 2-bromo-5-fluorobenzamide (CAS No: 951884-99-4) is a versatile compound with a wide range of potential applications in organic chemistry, materials science, and pharmaceuticals. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.